Cas no 19282-42-9 (2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester)

2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester structure
19282-42-9 structure
Product Name:2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester
CAS No:19282-42-9
MF:C14H14O2S
MW:246.324762821198
CID:1385745
PubChem ID:821904
Update Time:2025-04-20

2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester
    • ethyl 4-methyl-5-phenylthiophene-2-carboxylate
    • AA-516/30035034
    • ethyl 4-methyl-5-phenyl-2-thiophenecarboxylate
    • 19282-42-9
    • DB-157751
    • SCHEMBL13088494
    • Inchi: 1S/C14H14O2S/c1-3-16-14(15)12-9-10(2)13(17-12)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
    • InChI Key: CKJRVAUKMFCVBT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC(C)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.07152
  • Monoisotopic Mass: 246.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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